Cas no 501435-93-4 (Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-N-(4-pyridinylmethyl)-)

• Product Name: Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-N-(4-pyridinylmethyl)-
• CAS No: 501435-93-4
• MF: C₂₈H₃₅N₇O₂
• MW: 501.623205423355
• CID: 365673
• Update Time: 2024-01-29

Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-N-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-N-(4-pyridinylmethyl)-
• Benzamide, 4-[[7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(3-methylbutyl)-6-oxo-2-pteridinyl]amino]-3-methyl-N-(4-pyridinylmethyl)-

• Inchi： 1S/C28H35N7O2/c1-6-23-27(37)34(5)24-17-31-28(33-25(24)35(23)14-11-18(2)3)32-22-8-7-21(15-19(22)4)26(36)30-16-20-9-12-29-13-10-20/h7-10,12-13,15,17-18,23H,6,11,14,16H2,1-5H3,(H,30,36)(H,31,32,33)
• InChI Key： IUDOOLYYWVSNMS-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)C1=CC=C(NC2=NC=C3C(=N2)N(CCC(C)C)C(CC)C(=O)N3C)C(C)=C1

Computed Properties

• Exact Mass: 501.28555

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• PSA: 103.35
• pka: 13.54±0.46(Predicted)